Cas no 1417460-98-0 (2,2,2-Trifluoro-1-(4-methoxy-2,6-dimethylphenyl)ethanone)

• Product Name: 2,2,2-Trifluoro-1-(4-methoxy-2,6-dimethylphenyl)ethanone
• CAS No: 1417460-98-0
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• MDL: MFCD22688434
• CID: 5074792
• Update Time: 2026-03-01

2,2,2-Trifluoro-1-(4-methoxy-2,6-dimethylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(4-methoxy-2,6-dimethylphenyl)ethanone
• 2,2,2-Trifluoro-1-(4-methoxy-2,6-dimethyl-phenyl)-ethanone

• MDL： MFCD22688434
• Inchi： 1S/C11H11F3O2/c1-6-4-8(16-3)5-7(2)9(6)10(15)11(12,13)14/h4-5H,1-3H3
• InChI Key： PRRKLMNOWBVDKE-UHFFFAOYSA-N
• SMILES： FC(C(C1C(C)=CC(=CC=1C)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 2,2,2-Trifluoro-1-(4-methoxy-2,6-dimethylphenyl)ethanone

2,2,2-Trifluoro-1-(4-methoxy-2,6-dimethylphenyl)ethanone: A Comprehensive Overview

The compound 2,2,2-Trifluoro-1-(4-methoxy-2,6-dimethylphenyl)ethanone, identified by the CAS number 1417460-98-0, is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a substituted phenyl ring. The presence of the trifluoromethyl group imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the importance of trifluoromethylated compounds in drug discovery and materials science. The trifluoromethyl group is known for its electron-withdrawing effects, which can enhance the stability and reactivity of molecules. In the case of 2,2,2-Trifluoro-1-(4-methoxy-2,6-dimethylphenyl)ethanone, this group plays a crucial role in modulating the electronic properties of the molecule. Researchers have explored its potential as a building block for synthesizing bioactive compounds, particularly in the development of novel pharmaceutical agents.

The structure of this compound consists of a central ketone group attached to a trifluoromethyl-substituted ethane moiety and a substituted phenyl ring. The phenyl ring is further substituted with methoxy and dimethyl groups at specific positions, which influence its aromaticity and reactivity. These substituents not only affect the electronic characteristics but also contribute to the molecule's solubility and bioavailability. Recent advancements in computational chemistry have allowed for precise modeling of these effects, providing deeper insights into the compound's behavior in different environments.

In terms of synthesis, 2,2,2-Trifluoro-1-(4-methoxy-2,6-dimethylphenyl)ethanone can be prepared through various routes, including Friedel-Crafts acylation and nucleophilic substitution reactions. These methods have been optimized to achieve high yields and purity levels. The choice of synthetic pathway often depends on the availability of starting materials and the desired scale of production. Researchers have also investigated green chemistry approaches to minimize environmental impact during synthesis.

The applications of this compound are diverse and span across multiple industries. In pharmaceuticals, it has shown promise as an intermediate in the synthesis of anti-inflammatory and antitumor agents. Its ability to act as a chiral auxiliary has further expanded its utility in asymmetric synthesis. In materials science, this compound has been explored for use in polymer stabilization and as a precursor for advanced materials with tailored properties.

Recent studies have also focused on understanding the environmental fate of trifluoromethylated compounds. Given their persistence in certain conditions, researchers are investigating their degradation pathways under various environmental conditions. This knowledge is crucial for assessing their long-term impact on ecosystems and ensuring sustainable practices in their use.

In conclusion, 2,2,2-Trifluoro-1-(4-methoxy-2,6-dimethylphenyl)ethanone is a versatile compound with significant potential across multiple domains. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and computational modeling continue to evolve, the applications of this compound are expected to expand further.